Cas no 1213661-19-8 (D-Phenyl-alanine-N-t-Boc-d)

• Product Name: D-Phenyl-alanine-N-t-Boc-d
• CAS No: 1213661-19-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 1065886
• Update Time: 2025-11-01

D-Phenyl-alanine-N-t-Boc-d Chemical and Physical Properties

Names and Identifiers

• D-Phenyl-d5-alanine-N-t-BOC
• D-Phenyl-ds-alanine-N-t-BOC
• D-Phenyl-alanine-N-t-Boc-d

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-11(12(16)17)9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)/t11-/m1/s1
• InChI Key： ZYJPUMXJBDHSIF-LLVKDONJSA-N
• SMILES： [C@@H](C(=O)O)(NC(=O)OC(C)(C)C)CC1C([H])=C([H])C([H])=C([H])C=1[H]

Additional information on D-Phenyl-alanine-N-t-Boc-d

Introduction to D-Phenyl-alanine-N-t-Boc-d and Its Significance in Modern Chemical Biology

D-Phenyl-alanine-N-t-Boc-d is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1213661-19-8, plays a crucial role in the synthesis and modification of peptides and proteins. The unique structure of D-Phenyl-alanine-N-t-Boc-d, featuring a protected form of D-phenylalanine, makes it an invaluable tool for researchers aiming to develop novel bioactive molecules.

The D-Phenyl-alanine-N-t-Boc-d derivative is particularly notable for its applications in solid-phase peptide synthesis (SPPS). The N-t-Boc (tert-butoxycarbonyl) protection group on the amino group enhances stability during synthetic procedures, allowing for precise control over peptide assembly. This stability is essential for achieving high yields and purity in peptide-based drug development.

In recent years, there has been a surge in research focused on the development of enantiopure compounds, which are crucial for pharmaceutical applications due to their specific biological activities. The D-configuration of phenylalanine in D-Phenyl-alanine-N-t-Boc-d contributes to its enantiopurity, making it an ideal candidate for studies involving stereoselective synthesis and pharmacological evaluation.

One of the most compelling aspects of D-Phenyl-alanine-N-t-Boc-d is its utility in the design of peptidomimetics. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological functions but with improved pharmacokinetic properties. The incorporation of D-Phenyl-alanine into peptidomimetic scaffolds can lead to enhanced binding affinity and reduced immunogenicity, making these compounds promising candidates for therapeutic intervention.

Recent advancements in computational chemistry have further highlighted the importance of D-Phenyl-alanine-N-t-Boc-d in drug discovery. Molecular modeling studies have demonstrated that the presence of the D-amino acid residue can significantly alter the binding interactions between peptides and their target proteins. This insight has enabled researchers to design more effective inhibitors and agonists with tailored specificity.

The role of D-Phenyl-alanine-N-t-Boc-d extends beyond peptide synthesis. It has been employed in the development of novel catalysts and ligands for asymmetric transformations, where its chiral properties contribute to high enantioselectivity. Such advancements are pivotal for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity.

Moreover, the compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes. This stability ensures that intermediates remain protected until the desired reaction is complete, thereby minimizing side reactions and improving overall yield. Such efficiency is critical in industrial-scale production, where cost-effectiveness and reproducibility are paramount.

The integration of D-Phenyl-alanine-N-t-Boc-d into high-throughput screening (HTS) platforms has also been explored. HTS allows for rapid evaluation of large libraries of compounds against biological targets, facilitating the identification of lead candidates for further optimization. The unique properties of this compound make it a valuable asset in such screens, particularly for identifying novel therapeutic agents.

In conclusion, D-Phenyl-alanine-N-t-Boc-d (CAS no. 1213661-19-8) represents a significant advancement in chemical biology and pharmaceutical research. Its applications in peptide synthesis, peptidomimetic design, catalysis, and drug discovery underscore its versatility and importance. As research continues to evolve, the utility of this compound is expected to expand, driving further innovation in the development of next-generation therapeutics.